Cas no 529508-56-3 (4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine)

4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine structure
529508-56-3 structure
Product Name:4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
CAS No:529508-56-3
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD12924549
CID:850499
PubChem ID:21874227
Update Time:2025-04-19

4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
    • 4-CHLORO-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZINE
    • 4-chloro-5-methyl-Pyrrolo[2,1-f][1,2,4]triazine
    • 4-chloro-5-methylpyrrolo[2,1f][1,2,4]triazine
    • 4-chloro-5-methylpyrrolotriazine
    • AK-76668
    • ANW-49224
    • BR-76668
    • CTK8B5585
    • PB16527
    • RP09049
    • DB-023393
    • CBQDXECHDATNTG-UHFFFAOYSA-N
    • 529508-56-3
    • SCHEMBL1219978
    • AKOS015920256
    • J-515067
    • CS-M1181
    • 4-Chloro-5-Methylpyrrolo[...
    • AS-38915
    • MFCD12924549
    • DTXSID30619220
    • MDL： MFCD12924549
    • Inchi： 1S/C7H6ClN3/c1-5-2-3-11-6(5)7(8)9-4-10-11/h2-4H,1H3
    • InChI Key： CBQDXECHDATNTG-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C)C=CN2N=CN=1

Computed Properties

  • Exact Mass: 167.02518
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19

4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Pricemore >>

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Fluorochem
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 529508-56-3 95%
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4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:529508-56-3)4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
Order Number:A870858
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:25
Price ($):325.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:529508-56-3)4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine
A870858
Purity:99%
Quantity:1g
Price ($):325.0
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